3-Bromo-4-cyclopropoxy-5-methylpyridine

• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 3-bromo-4-cyclopropyloxy-5-methylpyridine
• InChI: InChI=1S/C9H10BrNO/c1-6-4-11-5-8(10)9(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: SWJLZFPFMKWUBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1OC2CC2)Br

Description

3-Bromo-4-cyclopropoxy-5-methylpyridine is a brominated pyridine derivative characterized by a bromine atom at position 3, a cyclopropoxy group (-O-cyclopropyl) at position 4, and a methyl group at position 5. Its molecular formula is C₉H₁₀BrNO, with a molecular weight of 244.09 g/mol. This compound is of interest in medicinal and agrochemical research due to the electronic and steric effects imparted by its substituents. Bromopyridines are frequently employed as intermediates in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), where substituent positioning and functional group bulk critically influence reactivity and regioselectivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-cyclopropoxy-5-methylpyridine can be achieved through several methods. One common method involves the bromination of 4-cyclopropoxy-5-methylpyridine using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as carbon tetrachloride (CCl4) or acetonitrile. The reaction is typically carried out at room temperature or slightly elevated temperatures to ensure complete bromination .

Industrial Production Methods

For large-scale industrial production, the synthesis of 3-Bromo-4-cyclopropoxy-5-methylpyridine may involve more efficient and environmentally friendly methods. One such method is the use of continuous flow reactors, which allow for better control of reaction conditions and higher yields. Additionally, the use of greener solvents and catalysts can help reduce the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-cyclopropoxy-5-methylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated compound.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

Substitution: Formation of 4-cyclopropoxy-5-methylpyridine derivatives.

Oxidation: Formation of pyridine N-oxides.

Reduction: Formation of 4-cyclopropoxy-5-methylpyridine.

Scientific Research Applications

3-Bromo-4-cyclopropoxy-5-methylpyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Bromo-4-cyclopropoxy-5-methylpyridine is not fully understood. it is believed to interact with specific molecular targets and pathways in biological systems. The bromine atom and the cyclopropoxy group may play a crucial role in its binding affinity and selectivity towards certain enzymes or receptors .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-Bromo-4-cyclopropoxy-5-methylpyridine are compared below with three related pyridine derivatives (Table 1).

Table 1: Structural and Functional Comparison

Compound Name	CAS RN	Molecular Formula	Substituents (Position)	Key Features
3-Bromo-4-cyclopropoxy-5-methylpyridine	Not Available	C₉H₁₀BrNO	Br (3), -O-cyclopropyl (4), -CH₃ (5)	Bulky cyclopropoxy group; bromine at meta position
2-Bromo-3-methylpyridine	3430-17-9	C₆H₆BrN	Br (2), -CH₃ (3)	Simpler structure; bromine at ortho position
5-Bromo-3-cyclopropyl-4-methylpyridine	1404367-13-0	C₉H₁₀BrN	Br (5), -cyclopropyl (3), -CH₃ (4)	Cyclopropyl as alkyl substituent; bromine at para position
5-Bromo-4-methoxypyridin-3-amine	Not Available	C₆H₇BrN₂O	Br (5), -OCH₃ (4), -NH₂ (3)	Methoxy and amine groups; polar functionalization

Electronic and Steric Effects

• Bromine Positioning :

  • In 3-Bromo-4-cyclopropoxy-5-methylpyridine , bromine at position 3 (meta) creates an electron-deficient aromatic ring, favoring nucleophilic substitution at positions 2 or 4. This contrasts with 2-Bromo-3-methylpyridine , where bromine at position 2 (ortho to methyl) may hinder electrophilic substitution due to steric crowding .
  • 5-Bromo-3-cyclopropyl-4-methylpyridine has bromine at position 5 (para to methyl), altering resonance effects and directing reactivity to position 2 .
• Cyclopropoxy vs. Cyclopropoxy’s oxygen atom increases polarity relative to the cyclopropyl group in 5-Bromo-3-cyclopropyl-4-methylpyridine, impacting hydrogen-bonding capacity and bioavailability .

Reactivity in Cross-Coupling Reactions

• Suzuki-Miyaura Reactions :
  • Bromine at position 3 in the target compound may exhibit slower coupling kinetics compared to para-substituted analogs (e.g., 5-Bromo-3-cyclopropyl-4-methylpyridine ) due to steric hindrance from the adjacent cyclopropoxy group.
  • The amine group in 5-Bromo-4-methoxypyridin-3-amine could facilitate chelation with palladium catalysts, accelerating coupling efficiency .

Physicochemical Properties

• Solubility :
  • The cyclopropoxy group likely reduces aqueous solubility compared to the methoxy analog (logP ≈ 2.5 estimated for the target vs. 1.8 for 5-Bromo-4-methoxypyridin-3-amine ) .
• Thermal Stability :
  • Cyclopropoxy’s ring strain may lower thermal stability relative to cyclopropyl or methyl substituents.

Research Implications

• Medicinal Chemistry : The bulky cyclopropoxy group in the target compound could enhance binding specificity in enzyme pockets, making it a candidate for kinase inhibitors.
• Synthetic Challenges : Steric hindrance may necessitate optimized reaction conditions (e.g., higher temperatures or bulkier ligands) for efficient functionalization.